3-(2-(4-((furan-2-ylmethyl)sulfonyl)piperidin-1-yl)-2-oxoethyl)benzo[d]oxazol-2(3H)-one

• IUPAC Name: 3-[2-[4-(furan-2-ylmethylsulfonyl)piperidin-1-yl]-2-oxoethyl]-1,3-benzoxazol-2-one
• InChI: InChI=1S/C19H20N2O6S/c22-18(12-21-16-5-1-2-6-17(16)27-19(21)23)20-9-7-15(8-10-20)28(24,25)13-14-4-3-11-26-14/h1-6,11,15H,7-10,12-13H2
• InChI Key: NGCPLESTPYMHQA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1S(=O)(=O)CC2=CC=CO2)C(=O)CN3C4=CC=CC=C4OC3=O
• Molecular Formula: C19H20N2O6S
• Molecular Weight: 404.4 g/mol
• CAS No.: 1448064-73-0

Description

3-(2-(4-((furan-2-ylmethyl)sulfonyl)piperidin-1-yl)-2-oxoethyl)benzo[d]oxazol-2(3H)-one is a useful research compound. Its molecular formula is C19H20N2O6S and its molecular weight is 404.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis Processes and Structural Analysis

A variety of synthesis processes and structural analyses involving derivatives similar to 3-(2-(4-((furan-2-ylmethyl)sulfonyl)piperidin-1-yl)-2-oxoethyl)benzo[d]oxazol-2(3H)-one have been detailed. The compounds are synthesized through various methods, including Claisen Schmidt condensation, Mannich’s reaction, and metal-free protocols. These processes lead to the formation of complex molecules, often with potential pharmaceutical applications. For instance, the synthesis of 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine derivatives showed significant antimicrobial activities against pathogens affecting tomato plants, suggesting agricultural applications (Vinaya et al., 2009). Similarly, compounds synthesized through metal-free protocols using aryl sulfonyl hydrazides as sulfenylation reagents yielded aryl benzo[b]furan thioethers, demonstrating the versatility in chemical synthesis and potential for diverse applications (Zhao et al., 2015).

Antimicrobial and Anticancer Activities

Some derivatives exhibit significant antimicrobial activities, as evidenced by the synthesis of 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine derivatives. These compounds demonstrated potency against bacterial and fungal pathogens affecting tomato plants, highlighting their potential in agricultural and pharmaceutical sectors (Vinaya et al., 2009). Additionally, 2-(4-Oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives were prepared and tested for anticancer activity, with some compounds showing selective cytotoxic effects against leukemia cell lines (Horishny et al., 2021).

Molecular and Structural Characterization

Several studies focused on the molecular and structural characterization of related compounds. These studies involved the use of advanced techniques such as NMR, FT-IR, and HRMS for rapid characterization and identification of related substances and intermediates in drug substances, revealing detailed insights into the molecular structure and potential interactions of these compounds (Jayachandra et al., 2018).